Cas no 524928-40-3 (2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide)
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dimethylphenyl)quinoline-4-carbohydrazide
- STK424598
- BBL016576
- ST50937630
- R5597
- 2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide
-
- MDL: MFCD02177120
- Inchi: 1S/C18H17N3O/c1-11-7-8-13(9-12(11)2)17-10-15(18(22)21-19)14-5-3-4-6-16(14)20-17/h3-10H,19H2,1-2H3,(H,21,22)
- InChI Key: OCIGMDQURXXBDW-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(C2=CC=C(C)C(C)=C2)=NC2C=CC=CC1=2)NN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 400
- Topological Polar Surface Area: 68
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM261988-5g |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 97% | 5g |
$766 | 2021-08-18 | |
| TRC | D016975-100mg |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 100mg |
$ 185.00 | 2022-06-06 | ||
| TRC | D016975-250mg |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 250mg |
$ 380.00 | 2022-06-06 | ||
| TRC | D016975-500mg |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 500mg |
$ 600.00 | 2022-06-06 | ||
| Chemenu | CM261988-1g |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 97% | 1g |
$395 | 2022-06-11 | |
| abcr | AB379953-500 mg |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB379953-1 g |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB379953-5 g |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 5 g |
€1,074.00 | 2023-07-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390568-250mg |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 97% | 250mg |
¥1497.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390568-1g |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide |
524928-40-3 | 97% | 1g |
¥4320.00 | 2024-05-10 |
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide: A Comprehensive Overview
Introduction to 2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide
2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide, a compound with the CAS number 524928-40-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which is renowned for its diverse biological activities and structural versatility. The presence of a carbohydrazide group at the 4-position of the quinoline ring introduces unique chemical properties, making it a valuable substrate for further functionalization and exploration in drug discovery.
Structural Features and Synthesis
The molecular structure of 2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide is characterized by a quinoline core with a substituted phenyl group at the 2-position. The 3,4-dimethylphenyl group adds steric bulk and potential electronic effects, which can influence the compound's reactivity and bioavailability. The carbohydrazide moiety, on the other hand, is known for its ability to form hydrazone derivatives, which are widely used in organic synthesis and medicinal chemistry.
The synthesis of this compound typically involves multi-step processes, including Friedlander-type annulation reactions or modifications thereof. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with current trends toward sustainable chemical practices.
Biological Activity and Pharmacological Potential
One of the most compelling aspects of 2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide is its demonstrated biological activity across various assays. Studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, making it a promising candidate for anticancer drug development. Its ability to induce apoptosis in malignant cells suggests a potential mechanism involving mitochondrial pathways or modulation of key oncogenic signaling cascades.
Moreover, recent investigations have highlighted its antibacterial properties, particularly against multidrug-resistant strains of bacteria. This dual functionality underscores the compound's versatility as a lead molecule for developing multitarget therapeutic agents. Collaborative efforts between chemists and biologists have been instrumental in elucidating these activities and refining the compound's pharmacokinetic profile.
Applications in Drug Discovery and Beyond
The applications of 2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide extend beyond traditional pharmacology into areas such as agrochemicals and materials science. Its structural flexibility allows for the creation of bioisosteres or prodrugs that enhance bioavailability or reduce toxicity. In agrochemistry, derivatives of this compound have shown promise as fungicides or plant growth regulators.
In materials science, researchers have explored its potential as a building block for supramolecular assemblies or functional polymers. The ability to form hydrogen bonds due to the carbohydrazide group makes it an attractive candidate for self-assembling systems with applications in nanotechnology.
Future Directions and Research Opportunities
As interest in 2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide continues to grow, several research avenues warrant further exploration. Investigating its mechanism of action at molecular levels could provide deeper insights into its therapeutic potential. Additionally, optimizing its pharmacokinetic properties through strategic modifications could enhance its suitability for clinical applications.
Collaborative research initiatives between academia and industry are expected to accelerate the translation of this compound into practical applications. Advances in computational chemistry tools will also play a pivotal role in predicting its interactions with biological systems and guiding rational drug design efforts.
524928-40-3 (2-(3,4-Dimethylphenyl)quinoline-4-carbohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)